Cas no 1805949-51-2 (2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805949-51-2
• MF: C₇H₅F₅N₂O₂S
• MW: 276.183817625046
• CID: 4850249
• Update Time: 2025-10-29

2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H5F5N2O2S/c8-6(9)5-3(17(13,15)16)1-2-4(14-5)7(10,11)12/h1-2,6H,(H2,13,15,16)
• InChI Key： JTJXDLIYOSYRBE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(F)(F)F)N=C1C(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide

Comprehensive Guide to 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805949-51-2)

2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805949-51-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention due to its potential in drug discovery and crop protection. In this article, we delve into its properties, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide features a pyridine ring substituted with a sulfonamide group at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 6-position. These substitutions enhance its reactivity and bioavailability, making it a valuable intermediate in medicinal chemistry. Researchers often search for "fluorinated pyridine derivatives" or "sulfonamide-based agrochemicals" to explore similar compounds, highlighting the growing interest in this chemical space.

One of the key applications of 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide is in the development of novel herbicides and fungicides. The presence of fluorine atoms improves the compound's metabolic stability and binding affinity to target enzymes in pests. Recent studies have explored its efficacy against resistant weed strains, a hot topic in sustainable agriculture. Searches for "next-generation agrochemicals" or "fluorine in crop protection" reflect the industry's focus on innovative solutions.

In pharmaceuticals, this compound is investigated for its potential as a bioactive scaffold. The sulfonamide moiety is known for its role in enzyme inhibition, particularly in antibacterial and anticancer agents. Queries like "sulfonamide drugs 2024" or "fluorinated drug candidates" indicate the relevance of such structures in drug development. Its lipophilicity and hydrogen-bonding capacity, attributed to the fluorine substitutions, make it a promising candidate for optimizing drug pharmacokinetics.

Synthesis of 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide typically involves multi-step reactions, including halogenation and sulfonylation. Researchers frequently ask, "How to synthesize fluorinated pyridines?" or "Best practices for sulfonamide formation," underscoring the demand for efficient synthetic routes. Recent advancements in flow chemistry and catalysis have improved yields and reduced environmental impact, aligning with green chemistry trends.

The market for fluorinated fine chemicals is expanding, driven by demand in pharmaceuticals and agriculture. Analysts project growth in "high-value fluorochemicals" due to their versatility. 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide is part of this niche, with suppliers focusing on scalable production. Searches for "CAS 1805949-51-2 suppliers" or "bulk fluorinated intermediates" highlight commercial interest.

Safety and handling of 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide require standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended. Questions like "Is sulfonamide toxic?" or "Fluoropyridine safety data" are common among new users, emphasizing the need for clear guidelines.

In conclusion, 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1805949-51-2) represents a versatile compound with dual applications in agrochemicals and pharmaceuticals. Its fluorine-rich structure and sulfonamide functionality offer unique advantages for researchers tackling resistance challenges and drug design. As the industry evolves, this compound is poised to play a pivotal role in innovation.